Cas no 940-43-2 (N-methyl-3-phenylpropanamide)

• Product Name: N-methyl-3-phenylpropanamide
• CAS No: 940-43-2
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD02860312
• CID: 752423
• PubChem ID: 3434746
• Update Time: 2025-06-14

N-methyl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, N-methyl-
• N-methyl-3-phenylpropanamide
• RWGJVMFILBWTGJ-UHFFFAOYSA-N
• SCHEMBL353132
• EN300-343263
• CS-0246769
• Z32016418
• SB75876
• AKOS008933074
• Propanamide, 3-phenyl-N-methyl-
• N-methyl-3-phenyl-propionamide
• 940-43-2
• DTXSID10392448
• N-methyl-3-phenyl-propanamide
• MFCD02860312

• MDL： MFCD02860312
• Inchi： 1S/C10H13NO/c1-11-10(12)8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,11,12)
• InChI Key： RWGJVMFILBWTGJ-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 343.3±21.0 °C at 760 mmHg
• Flash Point: 201.9±7.0 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-methyl-3-phenylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-methyl-3-phenylpropanamide

Comprehensive Overview of N-methyl-3-phenylpropanamide (CAS No. 940-43-2): Properties, Applications, and Industry Insights

N-methyl-3-phenylpropanamide, identified by its CAS No. 940-43-2, is an organic compound with a growing presence in pharmaceutical and chemical research. This amide derivative, also referred to as N-methyl-β-phenylpropionamide, has garnered attention due to its structural versatility and potential applications in drug synthesis. The compound's molecular formula, C₁₀H₁₃NO, highlights its aromatic phenyl group linked to a propanamide backbone, a configuration that enables unique interactions in biochemical systems.

In recent years, the demand for N-methyl-3-phenylpropanamide has surged, driven by its role as an intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a precursor for neurologically active compounds, aligning with trends in neuropharmacology and central nervous system (CNS) drug development. Its lipophilic properties and hydrogen-bonding capacity make it a candidate for optimizing drug bioavailability, a hot topic in pharmaceutical formulation circles.

The compound's synthetic pathways often involve the reaction of 3-phenylpropanoic acid with methylamine, followed by purification steps to achieve high yields. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards such as ICH Q7. These protocols address the increasing consumer focus on product purity and safety in chemical intermediates, frequently searched topics in pharmaceutical manufacturing forums.

Beyond pharmaceuticals, CAS No. 940-43-2 finds niche applications in flavor and fragrance industries, where its mild aromatic profile is explored for specialty formulations. This dual utility underscores its relevance in green chemistry initiatives, as industries seek multifunctional compounds to reduce synthetic waste. Notably, its low ecotoxicity aligns with the EPA’s Safer Choice Program criteria, a trending subject in sustainable chemistry discussions.

From a commercial perspective, suppliers of N-methyl-3-phenylpropanamide emphasize batch-to-batch consistency and regulatory documentation, responding to queries about GMP compliance in online searches. Storage recommendations typically include cool, dry conditions to prevent degradation, a detail often highlighted in chemical handling guidelines. These practical considerations reflect the compound’s stability profile, which is frequently compared to similar amides like N-methyl-2-phenylacetamide in research literature.

Emerging studies also investigate its metabolic pathways in biological systems, a topic gaining traction in ADME (Absorption, Distribution, Metabolism, Excretion) research. Such data is vital for preclinical assessments, addressing common search terms like "amide metabolism in drug design". Furthermore, computational modeling of 940-43-2 using QSAR (Quantitative Structure-Activity Relationship) tools has become a focal point for predicting its interactions with enzymes, a technique popularized by AI-driven drug discovery platforms.

In summary, N-methyl-3-phenylpropanamide (CAS No. 940-43-2) exemplifies the intersection of traditional organic chemistry and modern biomedical innovation. Its adaptability across sectors—from pharmaceutical intermediates to sustainable materials—positions it as a compound of enduring scientific and industrial value. As research continues to uncover new applications, this molecule remains a subject of both academic curiosity and practical relevance.